Cas no 851781-30-1 (N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide)

• Product Name: N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide
• CAS No: 851781-30-1
• MF: C₁₇H₁₉N₃O₄S₂
• MW: 393.480461359024
• CID: 5809057
• PubChem ID: 4571186
• Update Time: 2025-05-27

N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[4,5-dihydro-1-(methylsulfonyl)-5-phenyl-1H-pyrazol-3-yl]phenyl]-
• SMR000237696
• CHEMBL1597854
• N-[4-(1-mesyl-5-phenyl-2-pyrazolin-3-yl)phenyl]methanesulfonamide
• STL019231
• BDBM66452
• 851781-30-1
• cid_4571186
• N-[4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl]methanesulfonamide
• N-{4-[1-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• HMS2529A23
• F0622-0075
• AKOS022092155
• EU-0059430
• N-[4-(2-methylsulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]methanesulfonamide
• MLS000697192
• N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide

• Inchi： 1S/C17H19N3O4S2/c1-25(21,22)19-15-10-8-13(9-11-15)16-12-17(14-6-4-3-5-7-14)20(18-16)26(2,23)24/h3-11,17,19H,12H2,1-2H3
• InChI Key： GFFSJYBFMGNFNC-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC=C3)N(S(C)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 393.08169844g/mol
• Monoisotopic Mass: 393.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 576.9±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide

Recent Advances in the Study of N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide (CAS: 851781-30-1)

N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide (CAS: 851781-30-1) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique pyrazoline core and dual methanesulfonyl groups, has been the subject of numerous studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study reported an IC50 value of 0.8 µM for COX-2 inhibition, with minimal activity against COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications.

In addition to its anti-inflammatory properties, research has also explored the compound's potential as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide induces apoptosis in various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. The study attributed this effect to the compound's ability to modulate the Bcl-2 family of proteins, which play a critical role in regulating programmed cell death. These findings underscore the compound's dual therapeutic potential in both inflammatory and neoplastic diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide. A 2023 publication in Organic Process Research & Development detailed a novel, scalable synthesis route that achieves a 75% overall yield, a significant improvement over previous methods. The new protocol employs a one-pot, three-step reaction sequence, reducing both production time and cost. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to scalability and reproducibility.

Pharmacokinetic studies have also provided valuable insights into the compound's drug-like properties. A recent investigation published in European Journal of Pharmaceutical Sciences (2024) reported favorable absorption and distribution characteristics for N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide, with an oral bioavailability of 68% in rodent models. The study also noted a plasma half-life of approximately 6 hours, suggesting potential for once- or twice-daily dosing in clinical settings. These findings position the compound as a promising candidate for further preclinical development.

Despite these promising results, challenges remain in the development of N-4-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenylmethanesulfonamide as a therapeutic agent. Current research is addressing issues related to metabolic stability and potential drug-drug interactions, particularly concerning cytochrome P450 enzymes. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's pharmacological profile while minimizing off-target effects. The collective findings from these studies suggest that this sulfonamide derivative holds considerable promise as a multi-target therapeutic agent, warranting further investigation in both academic and industrial settings.